Flurecol n-butyl ester

• Molecular Formula: C18H17ClO3
• Molecular Weight: 316.8 g/mol
• IUPAC Name: butyl 2-chloro-9-hydroxyfluorene-9-carboxylate
• InChI: InChI=1S/C18H17ClO3/c1-2-3-10-22-17(20)18(21)15-7-5-4-6-13(15)14-9-8-12(19)11-16(14)18/h4-9,11,21H,2-3,10H2,1H3
• InChI Key: WGVIPWXUYZVLLQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1(C2=CC=CC=C2C3=C1C=C(C=C3)Cl)O

Description

. It is a derivative of fluorene, a polycyclic aromatic hydrocarbon, and is used in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

Flurecol n-butyl ester can be synthesized through esterification reactions, where 9-hydroxyfluorene-9-carboxylic acid reacts with n-butanol in the presence of a catalyst such as sulfuric acid or p-toluenesulfonic acid . The reaction typically occurs under reflux conditions, and the product is purified through distillation or recrystallization.

Industrial Production Methods

In industrial settings, the production of this compound involves similar esterification processes but on a larger scale. The use of continuous reactors and efficient separation techniques ensures high yield and purity of the product .

Chemical Reactions Analysis

Types of Reactions

Flurecol n-butyl ester undergoes various chemical reactions, including:

Hydrolysis: In the presence of water and an acid or base catalyst, this compound can be hydrolyzed to produce 9-hydroxyfluorene-9-carboxylic acid and n-butanol.

Transesterification: This reaction involves the exchange of the ester group with another alcohol, facilitated by catalysts such as sodium methoxide or sodium ethoxide.

Common Reagents and Conditions

Hydrolysis: Acidic hydrolysis uses strong acids like hydrochloric acid, while basic hydrolysis (saponification) uses bases like sodium hydroxide.

Transesterification: Catalysts like sodium methoxide or sodium ethoxide are commonly used.

Major Products Formed

Hydrolysis: Produces 9-hydroxyfluorene-9-carboxylic acid and n-butanol.

Transesterification: Produces different esters depending on the alcohol used in the reaction.

Scientific Research Applications

Flurecol n-butyl ester is utilized in various scientific research fields:

Chemistry: Used as a reagent in organic synthesis and as a precursor for other chemical compounds.

Biology: Employed in studies involving plant growth regulation and as a model compound for studying ester hydrolysis.

Medicine: Investigated for its potential use in drug delivery systems and as a component in pharmaceutical formulations.

Industry: Used in the production of specialty chemicals and as an intermediate in the synthesis of other industrial compounds.

Mechanism of Action

The mechanism of action of flurecol n-butyl ester involves its hydrolysis to release 9-hydroxyfluorene-9-carboxylic acid, which can interact with various molecular targets. The ester bond is cleaved by nucleophilic attack, leading to the formation of the acid and alcohol . This process is catalyzed by acids or bases, depending on the reaction conditions.

Comparison with Similar Compounds

Similar Compounds

Flurenol butyl ester: Another ester derivative of fluorene with similar chemical properties.

Butyl morphactin: A related compound used in plant growth regulation.

Uniqueness

Flurecol n-butyl ester is unique due to its specific ester group and its applications in various scientific fields. Its ability to undergo hydrolysis and transesterification reactions makes it a versatile compound for research and industrial purposes .